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Compound of Interest

Compound Name: 2-Pentanethiol

cat. No.: B1584482

This guide provides a comprehensive overview of the chemical and physical properties of 2-
Pentanethiol, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Information

2-Pentanethiol, also known as sec-amyl mercaptan, is an organosulfur compound belonging
to the alkylthiol class of molecules.[1][2] Its distinct and pungent odor is a characteristic feature
of thiols.[1][3] The molecule consists of a five-carbon pentane chain with a thiol (-SH) group
attached to the second carbon atom.[1]

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of 2-Pentanethiol.
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Property Value Source
Molecular Formula C5H12S [31141[5]
Molecular Weight 104.22 g/mol [31[5]
104.214 g/mol [21[3114]

Density 0.832 g/mL (at 20°C) [31[5]
0.827 g/mL (at 25°C) [6]

Boiling Point 101 °C [6]
114.8 °C [7]

~118 °C [1]

Melting Point -169 °C [7]
Flash Point 36 °C [1]
Refractive Index 1.4410 (at 20°C) [61[7]
1.442-1.452 [5]

- Slightly soluble in water;
Solubility _ [3][5]
soluble in alcohol.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of 2-Pentanethiol are
not extensively available in the public domain. However, its analysis often involves standard
techniques for volatile sulfur compounds.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for the
identification and quantification of 2-Pentanethiol, particularly in complex matrices such as
food products or environmental samples. The NIST WebBook lists mass spectrum data
obtained through electron ionization.[4]

Sensory Analysis: Due to its strong aroma, sensory panels are often used to determine its
aroma and taste threshold values in various food and beverage applications.[6] For instance,
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its aroma is described as sulfurous and fruity, while its taste is noted as having roasted, savory
notes at concentrations as low as 0.1 ppm.[6]

Logical Relationship of 2-Pentanethiol’'s Structure
and Applications

The chemical structure of 2-Pentanethiol directly influences its properties and, consequently,
its industrial applications. The presence of the thiol group is central to its characteristic odor
and reactivity, while the five-carbon chain dictates its volatility and solubility.
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Figure 1: Relationship between Structure, Properties, and Applications of 2-Pentanethiol
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Caption: Structure-property-application relationship of 2-Pentanethiol.

Applications
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The distinct properties of 2-Pentanethiol have led to its use in several industrial contexts:

e Food Industry: It is utilized as a flavoring agent, contributing to the aroma profiles of certain
foods and beverages, such as guava and yellow passion fruit.[6]

e Gas Industry: Its potent odor makes it an effective odorant for natural gas, enabling the
detection of leaks.[3]

o Chemical Manufacturing: It serves as an intermediate in the synthesis of other organic
compounds, which may include pharmaceuticals and agrochemicals.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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